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Compound of Interest

Compound Name: L-Isoleucine-13C6,15N,d10

Cat. No.: B15600362

Essential Safety and Handling Guide for L-
Isoleucine-13C6,15N,d10

This guide provides immediate and essential safety and logistical information for researchers,
scientists, and drug development professionals handling L-Isoleucine-13C6,15N,d10. The
following procedures are designed to ensure safe operational handling and disposal of this
isotopically labeled amino acid.

Personal Protective Equipment (PPE) and Handling
Summary

Proper personal protective equipment is critical to ensure safety when handling L-Isoleucine-
13C6,15N,d10, primarily due to the risk of dust inhalation and contact. The substance itself is
not classified as hazardous; however, good laboratory practices for handling chemical solids
should always be observed.[1][2]
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Protection Type

Specific Recommendations

Rationale & Additional
Information

Eye/Face Protection

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.[3]

To prevent eye contact with

dust particles.

Skin Protection

Hand Protection: Wear suitable
chemical protection gloves
tested according to EN 374.[4]
- Type of material: NBR (Nitrile
rubber).[4] - Material thickness:
>0.11 mm.[4] - Breakthrough
time: >480 minutes
(permeation: level 6).[4] Body
Protection: Wear appropriate
protective clothing to prevent

skin exposure.[3]

Nitrile gloves provide adequate
protection against incidental
contact.[4] Protective clothing
minimizes the risk of skin

contact with the powder.

Respiratory Protection

Respiratory protection is
necessary when dust is
formed.[4] Use a particulate
filter device (EN 143), such as
a P1 filter, which filters at least

80% of airborne particles.[4]

To prevent inhalation of fine
dust, which can lead to
respiratory irritation. The
enrichment of fine dust may
also pose a dust explosion
hazard.[4]

Operational and Disposal Plans

Handling Procedures:

e Ensure adequate ventilation in the handling area.

e Avoid the formation of dust.[3]
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e Handle in accordance with good industrial hygiene and safety practices.[3]
e Wash hands thoroughly after handling.[2]

o Keep the substance away from strong oxidizing agents.[2][3]

Storage:

o Store in a tightly closed container in a dry place.[4][5]

e Some suppliers recommend storing at room temperature away from light and moisture.[6]
For long-term stability, storage at -20°C in a light-resistant, airtight container is also
recommended to prevent isotopic exchange.[7]

Disposal:

e Dispose of surplus and non-recyclable solutions by contacting a licensed professional waste
disposal service.[6]

o For spills, sweep up the material, place it in a sealed container, and dispose of it as unused
product.[2][6]

e Always review and comply with all federal, state, and local environmental regulations before
disposal.[2]

First Aid Measures:

« If Inhaled: Move the person to fresh air. If you feel unwell, call a poison center or physician.

[2][5]

e In Case of Skin Contact: Wash with plenty of water.[2] Take off immediately all contaminated
clothing and rinse the skin with water/shower.[5]

e In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do so. Continue rinsing.[2]

« |If Swallowed: Rinse mouth. Call a poison center or physician if you feel unwell.[2]
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Experimental Workflow: Chemical Spill Response

The following diagram outlines the step-by-step procedure for safely managing a spill of L-
Isoleucine-13C6,15N,d10.
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Immediate Actions

Evacuate Immediate Area

Alert Colleagues & Supervisor

Don Appropriate PPE

3.

Containment & Cleanup

Cover Spill with Absorbent Material

]

Carefully Sweep Up Powder

!

Place in a Labeled, Sealed Container

Final|Steps

Decontaminate Spill Area

Dispose of Waste via Licensed Service

Document and Report the Incident

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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